3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H22ClNO5
• Molecular Weight: 475.9 g/mol
• IUPAC Name: 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-5-chloro-3-hydroxy-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C27H22ClNO5/c1-17-4-2-3-5-19(17)15-29-23-10-8-20(28)13-22(23)27(32,26(29)31)14-21(30)9-6-18-7-11-24-25(12-18)34-16-33-24/h2-13,32H,14-16H2,1H3/b9-6+
• InChI Key: KMVCMGQJOUUGGP-RMKNXTFCSA-N
• Isomeric SMILES: CC1=CC=CC=C1CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)/C=C/C4=CC5=C(C=C4)OCO5)O
• SMILES: CC1=CC=CC=C1CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C=CC4=CC5=C(C=C4)OCO5)O

Description

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound is also known as EBC-46 and is derived from the seeds of the Blushwood tree, which is native to the rainforests of Australia.

Mechanism of Action

The mechanism of action of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the activation of the immune system and the induction of apoptosis in cancer cells. The compound works by disrupting the microtubules in cancer cells, which leads to the activation of the mitotic checkpoint and the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one include the activation of the immune system, the induction of apoptosis in cancer cells, and the disruption of microtubules in cancer cells. The compound has also been shown to have anti-inflammatory properties and has been tested as a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments include its potential as a treatment for cancer and inflammatory diseases. The compound has also been shown to have low toxicity and is generally well-tolerated in clinical trials. The limitations of using this compound in lab experiments include the limited availability of the compound and the need for further research to determine its safety and efficacy in treating various diseases.

Future Directions

There are several future directions for research on 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one. These include further preclinical and clinical studies to determine its safety and efficacy in treating various types of cancer and inflammatory diseases. Future research could also focus on the development of new synthesis methods to increase the availability of the compound for research purposes. Additionally, research could focus on the development of new formulations of the compound for targeted delivery to cancer cells.

Synthesis Methods

The synthesis method of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the extraction of the compound from the seeds of the Blushwood tree. The extraction process involves the use of solvents to extract the active compounds from the seeds. The extracted compound is then purified and processed to obtain the final product.

Scientific Research Applications

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-5-chloro-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has shown potential applications in the field of medicine. Research has shown that this compound has anticancer properties and has been tested in preclinical studies as a potential treatment for various types of cancer, including melanoma, breast cancer, and prostate cancer. The compound has also been tested in clinical trials as a treatment for solid tumors.